Cas no 41451-91-6 (Erythromycin,1'',16-epoxy- (9CI))

Erythromycin,1'',16-epoxy- (9CI) structure
41451-91-6 structure
Product Name:Erythromycin,1'',16-epoxy- (9CI)
CAS No:41451-91-6
Molecular Formula:C37H65NO14
Molecular Weight:747.9103
CID:333831
PubChem ID:22525221

Erythromycin,1'',16-epoxy- (9CI) Properties

Names and Identifiers

    • Erythromycin,1'',16-epoxy- (9CI)
    • Erythromycin E Discontinued
    • Erythromycin E Discontinued
    • ERYTHROMYCIN ESTOLATE IMPURITY C [EP IMPURITY]
    • (2S,4'R,4aR,5'S,6'S,7R,8S,9R,10R,12R,14R,15R,16S,16aS)-7-ethyl-5',8,9,14-tetrahydroxy-4'-methoxy-4',6',8,10,12,14,16-heptamethyl-15-[3,4,6-trideoxy-3-(dimethylamino)-beta-D-xylo-hexopyranosyloxy]hexadecahydro-5H,11H-spiro[1,3-dioxino[5,4-c]oxacyclotetradecine-2,2'-pyran]-5,11-dione
    • UNII-39V2DI8XOX
    • Erythromycin E_x000b_Discontinued
    • ERYTHROMYCIN IMPURITY C [EP IMPURITY]
    • Q27103576
    • ERYTHROMYCIN ETHYLSUCCINATE IMPURITY C [EP IMPURITY]
    • ERYTHROMYCIN LACTOBIONATE IMPURITY C [EP IMPURITY]
    • 39V2DI8XOX
    • Erythromycin EP Impurity C
    • Erythromycin E
    • (1R,4R,4'R,5S,5'S,6R,6'S,7R,9R,11R,12R,13S,14S,16S)-12-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-4-ethyl-5,5',6,11-tetrahydroxy-4'-methoxy-4',5,6',7,9,11,13-heptamethylspiro[3,15,17-trioxabicyclo[12.4.0]octadecane-16,2'-oxane]-2,8-dione
    • 1'',16-Epoxyerythromycin
    • ERYTHROMYCIN STEARATE IMPURITY C [EP IMPURITY]
    • 41451-91-6
    • CHEBI:28239
    • Erythromycin E?Discontinued
    • Erythromycin, 1'',16-epoxy-
    • InChIKey: PRUSTPADOGZAML-GXUCAGGDSA-N
    • Inchi: InChI=1S/C37H65NO14/c1-13-25-36(9,45)29(41)20(4)26(39)18(2)15-34(7,44)31(50-33-27(40)24(38(10)11)14-19(3)48-33)21(5)28-23(32(43)49-25)16-47-37(52-28)17-35(8,46-12)30(42)22(6)51-37/h18-25,27-31,33,40-42,44-45H,13-17H2,1-12H3/t18-,19-,20+,21+,22+,23-,24+,25-,27-,28+,29-,30+,31+,33+,34-,35-,36-,37-/m1/s1
    • SMILES: CN([C@H]1C[C@@H](C)O[C@@H](O[C@@H]2[C@@](O)(C)C[C@@H](C)C(=O)[C@H](C)[C@@H](O)[C@](C)(O)[C@@H](CC)OC(=O)[C@H]3[C@@H](O[C@@]4(O[C@@H](C)[C@H](O)[C@](C)(OC)C4)OC3)[C@@H]2C)[C@@H]1O)C

Computed Properties

  • Exact Mass: 747.441
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 15
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 747.441
  • Heavy Atom Count: 52
  • Complexity: 1260
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 18
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 203A^2

Experimental Properties

  • LogP: 1.12360
  • PSA: 203.14000
  • Refractive Index: 1.548
  • Boiling Point: 833.2°Cat760mmHg
  • Flash Point: 457.7°C
  • Density: 1.25

Erythromycin,1'',16-epoxy- (9CI) Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:41451-91-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Erythromycin,1'',16-epoxy- (9CI) Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:41451-91-6)Erythromycin,1'',16-epoxy- (9CI)
A899674
Purity:99%
Quantity:10mg
Price($):288.0